N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide

• IUPAC Name: N-[[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C12H16N4O2S/c1-15(19(2,17)18)7-11-8-16(9-11)12-5-10(6-13)3-4-14-12/h3-5,11H,7-9H2,1-2H3
• InChI Key: OKJLGPRGWLKTEK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CN(C1)C2=NC=CC(=C2)C#N)S(=O)(=O)C
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol

Description

N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide, also known as CPA-MMS, is an organic compound with a wide range of applications in the field of scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory prostaglandins. CPA-MMS has been used in laboratory experiments to study the biological effects of COX-2 inhibition, as well as its potential therapeutic applications.

Mechanism of Action

N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is responsible for the production of pro-inflammatory prostaglandins, which are involved in the inflammatory response. This compound binds to the active site of COX-2, preventing it from producing prostaglandins. This inhibition of COX-2 leads to a reduction in inflammation, pain, and cancer.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and pain in laboratory experiments. It has also been shown to reduce the growth of cancer cells in vitro. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

The use of N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide in laboratory experiments has many advantages. It is a potent inhibitor of COX-2 and can be used to study the effects of COX-2 inhibition on inflammation, pain, and cancer. This compound is also relatively stable and can be stored for long periods of time. However, there are some limitations to the use of this compound in laboratory experiments. It is not suitable for in vivo studies due to its potential toxicity.

Future Directions

There are many potential future directions for N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide research. These include further studies of the effects of COX-2 inhibition on inflammation, pain, and cancer, as well as the development of potential therapeutic agents for the treatment of inflammatory diseases and cancer. In addition, this compound could be used to study the effects of COX-2 inhibition on other biological processes, such as cell proliferation and apoptosis. Finally, this compound could be used to study the structural and functional properties of COX-2 and its inhibitors.

Synthesis Methods

N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide can be synthesized by a two-step process. The first step involves the reaction of 4-cyanopyridine with azetidine-3-carboxylic acid in the presence of a base catalyst to form a pyridine-azetidine adduct. The second step involves the conversion of the pyridine-azetidine adduct to this compound by treatment with methylmethanesulfonamide.

Scientific Research Applications

N-{[1-(4-cyanopyridin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide has been used in a wide range of scientific research applications, including studies of the biological effects of COX-2 inhibition and the development of potential therapeutic agents. This compound has been used to study the effects of COX-2 inhibition on inflammation, pain, and cancer. It has also been used in the development of potential therapeutic agents for the treatment of inflammatory diseases and cancer.